3-allyl-5-{[1-(4-chlorophenyl)-1H-pyrrol-2-yl]methylene}-1,3-thiazolidine-2,4-dione

• Molecular Formula: C17H13ClN2O2S
• Molecular Weight: 344.8 g/mol
• IUPAC Name: (5E)-5-[[1-(4-chlorophenyl)pyrrol-2-yl]methylidene]-3-prop-2-enyl-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C17H13ClN2O2S/c1-2-9-20-16(21)15(23-17(20)22)11-14-4-3-10-19(14)13-7-5-12(18)6-8-13/h2-8,10-11H,1,9H2/b15-11+
• InChI Key: AHIXMDIYPQNTQL-RVDMUPIBSA-N
• Isomeric SMILES: C=CCN1C(=O)/C(=C\C2=CC=CN2C3=CC=C(C=C3)Cl)/SC1=O
• SMILES: C=CCN1C(=O)C(=CC2=CC=CN2C3=CC=C(C=C3)Cl)SC1=O

Description

3-allyl-5-{[1-(4-chlorophenyl)-1H-pyrrol-2-yl]methylene}-1,3-thiazolidine-2,4-dione, also known as ACTD, is a synthetic compound that has been extensively studied in the scientific community for its potential therapeutic applications. ACTD belongs to the thiazolidinedione family of compounds and has been shown to exhibit potent anti-inflammatory and antioxidant properties.

Mechanism of Action

The exact mechanism of action of 3-allyl-5-{[1-(4-chlorophenyl)-1H-pyrrol-2-yl]methylene}-1,3-thiazolidine-2,4-dione is not fully understood. However, it is believed that this compound exerts its therapeutic effects by inhibiting the activity of various inflammatory and oxidative stress pathways in the body. Additionally, this compound has been shown to modulate the expression of various genes involved in inflammation and oxidative stress.
Biochemical and physiological effects:
Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant effects in various animal models. Additionally, this compound has been shown to exhibit anti-cancer properties by inhibiting the growth and proliferation of cancer cells. Furthermore, this compound has been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-allyl-5-{[1-(4-chlorophenyl)-1H-pyrrol-2-yl]methylene}-1,3-thiazolidine-2,4-dione in lab experiments is its potent anti-inflammatory and antioxidant properties. Additionally, this compound has been shown to exhibit low toxicity and high stability, making it a suitable candidate for various in vitro and in vivo experiments. However, one of the limitations of using this compound in lab experiments is its relatively high cost and complex synthesis process.

Future Directions

There are several future directions for research on 3-allyl-5-{[1-(4-chlorophenyl)-1H-pyrrol-2-yl]methylene}-1,3-thiazolidine-2,4-dione. One potential area of research is the development of novel synthetic methods for this compound that are more cost-effective and efficient. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential therapeutic applications in various diseases. Furthermore, studies are needed to evaluate the safety and efficacy of this compound in human clinical trials.

Synthesis Methods

3-allyl-5-{[1-(4-chlorophenyl)-1H-pyrrol-2-yl]methylene}-1,3-thiazolidine-2,4-dione can be synthesized through a multi-step process involving the reaction of various chemical reagents. One of the most common methods for synthesizing this compound involves the reaction of 4-chloroaniline, ethyl acetoacetate, and thiosemicarbazide in the presence of a catalyst. The resulting product is then subjected to further chemical reactions to yield the final compound.

Scientific Research Applications

3-allyl-5-{[1-(4-chlorophenyl)-1H-pyrrol-2-yl]methylene}-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications in various diseases. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of diseases such as arthritis, asthma, and diabetes. Additionally, this compound has been shown to exhibit anti-cancer properties, making it a potential candidate for cancer therapy.